Cas no 62536-73-6 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)

2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- structure
62536-73-6 structure
Product Name:2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
CAS No:62536-73-6
MF:C18H18O5
MW:314.332525730133
CID:441291
Update Time:2024-01-29

2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
    • 2-Propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
    • Inchi: 1S/C18H18O5/c1-21-13-6-7-14(18(11-13)23-3)15(19)8-4-12-5-9-17(22-2)16(20)10-12/h4-11,20H,1-3H3
    • InChI Key: HDZKWHZZUFMNNG-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OC)C=C1OC)(=O)C=CC1=CC=C(OC)C(O)=C1

Computed Properties

  • Exact Mass: 314.11544
  • Monoisotopic Mass: 314.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 65A^2

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 115 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 529.9±50.0 °C(Predicted)
  • PSA: 64.99
  • pka: 9.47±0.10(Predicted)

2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Related Literature

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